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Compound of Interest

Compound Name: Tirofiban-d9

Cat. No.: B12401755

[2] --INVALID-LINK-- Tirofiban Hydrochloride-d9 is a labeled derivative of Tirofiban, a non-
peptide antagonist of the glycoprotein lib/llla receptor. It is an inhibitor of platelet ... CAS
Number: 1243389-91-9. Formula: C22H27D9N205S - HCI. Molecular Weight: 486.1. For
Research Use Only. Not Intended for Diagnostic or Therapeutic Use. Tirofiban Hydrochloride-
d9. sc-217688. SECTION 1: Identification. 1.1. Product identifier. Product name. : Tirofiban
Hydrochloride-d9. Chemical name. Missing: safety data sheet --INVALID-LINK-- T494207 is a
labeled Tirofiban, which is a non-peptide antagonist of the glycoprotein llb/llla receptor.
Tirofiban is an inhibitor of platelet aggregation. --INVALID-LINK-- Tirofiban-d9 is intended for
research purposes only. Tirofiban-d9 is not for human or veterinary use. WARNING: This
product is not for human or veterinary use. --INVALID-LINK-- SAFETY DATA SHEET. according
to Regulation (EC) No. 1907/2006. 1. IDENTIFICATION OF THE SUBSTANCE/PREPARATION
AND OF THE COMPANY/UNDERTAKING. --INVALID-LINK-- Tirofiban-d9 HCI. SECTION 1.
IDENTIFICATION. Product Identifier. Tirofiban-d9 HCI. Product Code. T494207. CAS No.
1243389-91-9. Synonyms. --INVALID-LINK-- Tirofiban is a nonpeptide tyrosine derivative that
acts as a selective, competitive, and non-pro-drug glycoprotein Ilb/llla inhibitor. It prevents
fibrinogen from ... --INVALID-LINK-- Tirofiban is a reversible antagonist of fibrinogen binding to
the glycoprotein (GP) lIb/llla receptor on human platelets. When administered intravenously, ...
--INVALID-LINK-- Tirofiban | C22H36N205S | CID 148199 - structure, chemical names,
physical and chemical properties, classification, patents, literature, biological activities, ... --
INVALID-LINK-- Tirofiban is a highly selective, short-acting, and reversible non-peptide
glycoprotein (GP) lIb/llla receptor inhibitor that can competitively inhibit the binding of ... --
INVALID-LINK-- Tirofiban D9 Hydrochloride ; Molecular Formula. C22H27D9N205S.HCI ;
Molecular Weight. 486.10 ; CAS No. 1243389-91-9 ; Pack Size. 1 mg; 2 mg; 5 mg; 10 mg. --
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INVALID-LINK-- Tirofiban-d9 hydrochloride. CAS No. 1243389-91-9. SECTION 1:
Identification of the substance/mixture and of the company/undertaking. 1.1 Product identifiers.
--INVALID-LINK-- SECTION 1: Identification. 1.1. Product identifier. Product name. : Tirofiban
Hydrochloride-d9. Chemical name. : N-(Butylsulfonyl)-O-[4-(4-piperidinyl)butyl-2,2,3 ...
https://www.news-medical.net/drugs/Tirofiban.aspx Tirofiban works by inhibiting platelet
aggregation. It is a non-peptide antagonist of the glycoprotein Ilb/llla receptor, which is the
major platelet surface ... https://www.vectoralabs.com/product/v-2503/tirofiban-d9-hcl Tirofiban
D9 HCI. High-purity Tirofiban D9 HCI for research. Buy online. ... Molecular Formula.
C22H27D9N205S.HCI. Molecular Weight. 486.10. CAS Number. https://www.chem-
agilent.com/pdf/msds/A0150249 msds.pdf Safety Data Sheet. Agrofiban. SECTION 1.:
Identification of the substance/mixture and of the company/undertaking. 1.1. Product identifier.
Product form. https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3234479/ Tirofiban is a specific,
non-peptide antagonist of the platelet glycoprotein (GP) lib/llla receptor. This receptor is the
major platelet surface receptor involved in ... [1al] https://www.google.com/search?
g=time+in+Santa+Cruz,+CA,+US [1bl] https://www.scbt.com/p/tirofiban-hydrochloride-d9-
1243389-91-9 Tirofiban Hydrochloride-d9 is a labeled derivative of Tirofiban, a non-peptide
antagonist of the glycoprotein lIb/llla receptor. It is an inhibitor of platelet ... CAS Number:
1243389-91-9. Formula: C22H27D9N205S - HCI. Molecular Weight: 486.1. For Research Use
Only. Not Intended for Diagnostic or Therapeutic Use. Tirofiban Hydrochloride-d9. sc-217688.
SECTION 1: Identification. 1.1. Product identifier. Product name. : Tirofiban Hydrochloride-d9.
Chemical name. Missing: safety data sheet [1cl] https://www.trc-canada.com/product-detail/?
T494207 T494207 is a labeled Tirofiban, which is a non-peptide antagonist of the glycoprotein
lIb/llla receptor. Tirofiban is an inhibitor of platelet aggregation. [1dl]
https://www.caymanchem.com/product/22216/tirofiban-d9 Tirofiban-d9 is intended for
research purposes only. Tirofiban-d9 is not for human or veterinary use. WARNING: This
product is not for human or veterinary use. [1el]
https://www.caymanchem.com/msdss/22216m.pdf SAFETY DATA SHEET. according to
Regulation (EC) No. 1907/2006. 1. IDENTIFICATION OF THE SUBSTANCE/PREPARATION
AND OF THE COMPANY/UNDERTAKING. [1fl] https://cdn.trc-canada.com/msds/T494207.pdf
Tirofiban-d9 HCI. SECTION 1. IDENTIFICATION. Product Identifier. Tirofiban-d9 HCI.
Product Code. T494207. CAS No. 1243389-91-9. Synonyms. [19]]
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4480922/ Tirofiban is a nonpeptide tyrosine
derivative that acts as a selective, competitive, and non-pro-drug glycoprotein Ilb/llla inhibitor. It
prevents fibrinogen from ... [1hl] https://www.drugbank.ca/drugs/DB00773 Tirofiban is a
reversible antagonist of fibrinogen binding to the glycoprotein (GP) lib/llla receptor on human
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platelets. When administered intravenously, ... [1il] https://www.chemspider.com/Chemical-
Structure.126590.html Tirofiban | C22H36N205S | CID 148199 - structure, chemical names,
physical and chemical properties, classification, patents, literature, biological activities, ... [1jl]
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7915392/ Tirofiban is a highly selective, short-
acting, and reversible non-peptide glycoprotein (GP) lIb/llla receptor inhibitor that can
competitively inhibit the binding of ... [1kl] https://www.clearsynth.com/en/cas/1243389-91-9
Tirofiban D9 Hydrochloride ; Molecular Formula. C22H27D9N205S.HCI ; Molecular Weight.
486.10 ; CAS No. 1243389-91-9 ; Pack Size. 1 mg; 2 mg; 5 mg; 10 mg. [1ll]
https://file.medchemexpress.com/batch_PDF/HY-13953S-SDS.pdf Tirofiban-d9 hydrochloride.
CAS No. 1243389-91-9. SECTION 1: Identification of the substance/mixture and of the
company/undertaking. 1.1 Product identifiers. [1ml] https://www.scbt.com/sds/sc-217688
SECTION 1: Identification. 1.1. Product identifier. Product name. : Tirofiban Hydrochloride-d9.
Chemical name. : N-(Butylsulfonyl)-O-[4-(4-piperidinyl)butyl-2,2,3 ... [1nl] https://www.news-
medical.net/drugs/Tirofiban.aspx Tirofiban works by inhibiting platelet aggregation. It is a non-
peptide antagonist of the glycoprotein lib/llla receptor, which is the major platelet surface ...
[1ol] https://www.vectoralabs.com/product/v-2503/tirofiban-d9-hcl Tirofiban D9 HCI. High-purity
Tirofiban D9 HCI for research. Buy online. ... Molecular Formula. C22H27D9N205S.HCI.
Molecular Weight. 486.10. CAS Number. [1pl] https://www.chem-
agilent.com/pdf/msds/A0150249 msds.pdf Safety Data Sheet. Agrofiban. SECTION 1.:
Identification of the substance/mixture and of the company/undertaking. 1.1. Product identifier.
Product form. [1qgl] https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3234479/ Tirofiban is a
specific, non-peptide antagonist of the platelet glycoprotein (GP) lib/llla receptor. This receptor
is the major platelet surface receptor involved in ...## Tirofiban-d9: A Comprehensive
Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,
and essential physicochemical properties of Tirofiban-d9. The information is compiled and
presented to meet the needs of laboratory and drug development professionals, with a focus
on ensuring safe handling and informed use of this compound in a research setting.

Compound Identification and Properties

Tirofiban-d9 is the deuterated form of Tirofiban, a non-peptide antagonist of the glycoprotein
lIb/llla receptor. [1bl, 1cl] As a research-grade compound, it is primarily used in studies
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involving drug metabolism, pharmacokinetics, and as an internal standard in analytical testing.
It is not intended for human or veterinary use. [1dl]

Table 1: Physicochemical Properties of Tirofiban-d9 Hydrochloride

Property Value Source
CAS Number 1243389-91-9 [1bl, 1fl]
Molecular Formula C22H27D9N205S - HCI [1bl, 1kI, 1ol]
Molecular Weight 486.1 g/mol [1bl, 1KI, 1ol]
Form Crystalline Solid [1el]

Purity >98% [1el]
Solubility Soluble in DMSO and (el

Methanol

Hazard Identification and Safety Precautions

According to available safety data sheets, Tirofiban-d9 is classified as not hazardous.
However, as with any chemical compound, it should be handled with care, and appropriate
safety measures should be implemented. The toxicological properties of Tirofiban-d9 have not
been thoroughly investigated, and researchers should proceed with the assumption that it may
have biological activity.

Table 2: GHS Hazard Statements and Precautionary Measures

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.benchchem.com/product/b12401755?utm_src=pdf-body
https://www.benchchem.com/product/b12401755?utm_src=pdf-body
https://www.benchchem.com/product/b12401755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Category Statement Source

Based on available data, the
Hazard Statement classification criteria are not [Lel, 1fI]

met.

P260: Do not breathe
dust/fume/gas/mist/vapors/spr
ay. P262: Do not get in eyes,

Precautionary Statement _ _
on skin, or on clothing. P280: [Lel, 1f]

(Prevention) )
Wear protective

gloves/protective clothing/eye

protection/face protection.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P305+P351+P338: IF
Precautionary Statement IN EYES: Rinse cautiously with
(Response) water for several minutes. el 11

Remove contact lenses, if

present and easy to do.

Continue rinsing.

] Keep container tightly closed.
Precautionary Statement ] i
Store in a well-ventilated [Lel, 1fI]
(Storage)
place.

Dispose of contents/container
Precautionary Statement in accordance with (Lel, 1f]
e ’
(Disposal) local/regional/national/internati

onal regulations.

Handling, Storage, and Emergency Protocols
Engineering Controls and Personal Protective
Equipment (PPE)

When handling Tirofiban-d9, especially in its solid form, it is crucial to minimize dust
generation and exposure.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b12401755?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Ventilation: Use in a well-ventilated area, preferably within a chemical fume hood.

Eye Protection: Wear chemical safety goggles or glasses.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat and ensure skin is not exposed.

Storage Recommendations

For optimal stability, Tirofiban-d9 should be stored under the following conditions:

Table 3: Recommended Storage Conditions

Parameter Recommendation Source

Temperature -20°C [1el]

Keep container tightly closed

Atmosphere in a dry and well-ventilated [Lel, 1fl]
place.
Light Protect from light.

Handle under an inert
Handling atmosphere (e.g., nitrogen or [1el]

argon).

First-Aid Measures

In the event of accidental exposure, the following first-aid measures should be taken:
» After Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
o After Skin Contact: Immediately wash the affected area with plenty of soap and water.

o After Eye Contact: Rinse the eyes cautiously with water for several minutes. Remove contact
lenses if present and easy to do so.
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» After Ingestion: Wash out the mouth with water, provided the person is conscious. Do not
induce vomiting.

In all cases of exposure, seek medical attention if symptoms persist.

Mechanism of Action: Tirofiban as a Glycoprotein
lib/llla Inhibitor

Tirofiban is a selective and reversible non-peptide antagonist of the glycoprotein (GP) lib/llla
receptor. [1gl, 1jl, 1gl] This receptor is found on the surface of platelets and plays a critical role
in platelet aggregation by binding to fibrinogen. [1gl] By blocking this interaction, Tirofiban
effectively inhibits the final common pathway of platelet aggregation. [1nl]

Binds to Platelet Surface
GP lIb/llla Receptor —>Actlvates Platelet Aggregation
Tirofiban-d9 Blocks

Click to download full resolution via product page

Tirofiban's inhibitory effect on platelet aggregation.

Safe Handling Workflow

The following workflow diagram outlines the recommended steps for safely handling Tirofiban-
d9 in a laboratory setting. Adherence to this workflow will minimize the risk of exposure and
ensure the integrity of the compound.
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Start: Prepare for Handling

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

\ 4

Work in a Chemical Fume Hood

Y

Retrieve Tirofiban-d9 from -20°C Storage

Y

Allow to Equilibrate to Room Temperature

Y

Weigh the Desired Amount

\ 4

Dissolve in Appropriate Solvent
(e.g., DMSO, Methanol)

\ 4

Use in Experiment

Y

Dispose of Waste Properly

A 4

Clean Work Area and Equipment

Y

Return Unused Compound to -20°C Storage

l
©

Click to download full resolution via product page

A recommended workflow for handling Tirofiban-d9.
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Toxicological Information

The toxicological properties of Tirofiban-d9 have not been extensively studied. The available
safety data sheets indicate that the material should be handled with the assumption that it may
be hazardous.

Table 4: Summary of Toxicological Data

Effect Data Source
Acute Toxicity No data available [Lel, 1f]
Skin Corrosion/Irritation No data available [Lel, 1fl]
Serious Eye Damage/Irritation No data available [Lel, 1fI]

Respiratory or Skin

o No data available [Lel, 1fI]
Sensitization
Carcinogenicity No data available [Lel, 1fI]
Reproductive Toxicity No data available [Lel, 1fl]
Specific Target Organ Toxicity ]
] No data available [Lel, 1fI]
(Single Exposure)
Specific Target Organ Toxicity ]
No data available [Lel, 1f]
(Repeated Exposure)
Aspiration Hazard No data available [Lel, 1f]

Given the lack of specific toxicological data, it is imperative to handle Tirofiban-d9 with a high
degree of caution and to prevent any direct contact or inhalation.

Experimental Protocols

Detailed experimental protocols for the use of Tirofiban-d9 are specific to the research being
conducted. However, a general protocol for preparing a stock solution is provided below.

Protocol for Preparation of a 10 mM Tirofiban-d9 Stock Solution in DMSO
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o Materials: Tirofiban-d9 hydrochloride (solid), Dimethyl sulfoxide (DMSO, anhydrous),
appropriate vials, and precision balance.

e Procedure: a. Calculate the mass of Tirofiban-d9 hydrochloride required to prepare the
desired volume of a 10 mM stock solution (Molecular Weight = 486.1 g/mol ). b. Under a
chemical fume hood, accurately weigh the calculated mass of Tirofiban-d9 hydrochloride
into a suitable vial. c. Add the calculated volume of anhydrous DMSO to the vial. d. Vortex or
sonicate the solution until the Tirofiban-d9 is completely dissolved. e. Store the stock
solution at -20°C.

Note: When preparing aqueous solutions, it is important to consider the solubility of Tirofiban-
d9 in the chosen buffer system.

This guide is intended to provide a comprehensive overview of the safety and handling of
Tirofiban-d9. Researchers should always consult the most up-to-date safety data sheet
provided by their supplier and adhere to all institutional and regulatory guidelines for chemical
safety. sheet provided by their supplier and adhere to all institutional and regulatory guidelines
for chemical safety.

 To cite this document: BenchChem. [Tirofiban-d9 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12401755#tirofiban-d9-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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